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Compound of Interest

Compound Name: Benzoyl isothiocyanate

Cat. No.: B118865

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of benzoyl isothiocyanate, a pivotal intermediate in
organic synthesis. It covers its fundamental molecular properties, detailed experimental

protocols for its synthesis, and its key applications in the development of pharmaceuticals and
other bioactive compounds.

Core Molecular and Physical Properties

Benzoyl isothiocyanate is a reactive organic compound widely utilized as a building block in
chemical synthesis. Its properties are summarized below.
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Property Value Source
Molecular Formula CsHsNOS [1112113114]
Molecular Weight 163.20 g/mol [2][41[5]
163.196 g/mol [3]

CAS Registry Number 532-55-8 [2][3]
Appearance Yellow or orange liquid [1]

IUPAC Name benzoyl isothiocyanate [4]

Benzoylthiocarbimide, N-
Benzoyl isothiocyanate,

Synonyms - o [3][4][5]
Benzoic acid, anhydride with

isothiocyanic acid

Synthesis of Benzoyl Isothiocyanate

The most common method for synthesizing benzoyl isothiocyanate involves the reaction of
benzoyl chloride with a thiocyanate salt, such as potassium thiocyanate (KSCN) or sodium
thiocyanate (NaSCN).[1][6] This nucleophilic substitution reaction is typically carried out in an
anhydrous solvent like acetone or acetonitrile.[6]
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Caption: Workflow for the synthesis of benzoyl isothiocyanate.
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This protocol outlines a representative procedure for the laboratory-scale synthesis of benzoyl
isothiocyanate.[6][7][8]

e Preparation: In a suitable reaction vessel (e.g., a four-neck flask), dissolve the thiocyanate
salt (e.g., sodium thiocyanate or potassium thiocyanate, 1 equivalent) in an anhydrous
solvent such as acetone or dichloromethane.[1][6][7]

e Reaction: To this solution, slowly add benzoyl chloride (1 equivalent) while stirring vigorously
at room temperature.[7][8] The reaction is often exothermic.[8]

e Monitoring: Continue to stir the mixture for several hours. The progress of the reaction can
be monitored using thin-layer chromatography (TLC).[6] The formation of an inorganic salt
precipitate (e.g., sodium chloride or potassium chloride) is typically observed.[6][8]

« |solation: Upon completion of the reaction, remove the inorganic salt precipitate by filtration.

[6]

 Purification: Evaporate the solvent from the filtrate under reduced pressure to yield the crude
benzoyl isothiocyanate.[6][7] For applications requiring high purity, the product can be
further purified by vacuum distillation.[6]

Chemical Reactivity and Applications in Drug
Development

The synthetic utility of benzoyl isothiocyanate stems from the high reactivity of the
isothiocyanate group (-N=C=S) toward nucleophiles. This reactivity allows for the construction
of a diverse range of molecular scaffolds, particularly nitrogen- and sulfur-containing
heterocycles, which are prevalent in many biologically active compounds.

The primary reaction pathway involves the nucleophilic attack at the central carbon atom of the
iIsothiocyanate moiety.[6]
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Caption: General reaction pathway of benzoyl isothiocyanate.

» Synthesis of Thioureas: Amines, amino acids, and hydrazines readily react with benzoyl
isothiocyanate to form N-benzoyl thioureas and related derivatives.[6][9] These structures
are important precursors for a variety of pharmaceuticals.

» Heterocyclic Chemistry: The N-benzoyl thiourea products can be cyclized to form various
heterocyclic compounds, such as 1,2,4-triazoline-5-thiones, which are of interest in medicinal
chemistry.[9]

o Organic Intermediates: It serves as a crucial intermediate in the synthesis of pesticides,
dyes, and other specialized organic compounds.[1]

In conclusion, benzoyl isothiocyanate is a versatile and highly reactive reagent. Its well-
defined molecular properties and straightforward synthesis make it an indispensable tool for
researchers in organic chemistry and drug discovery, enabling the efficient construction of
complex molecular architectures for various scientific applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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